Cas no 1797217-19-6 (N-[2-(3-hydroxyquinoxalin-2-yl)-6-methylphenyl]-4-methoxybenzamide)

• Product Name: N-[2-(3-hydroxyquinoxalin-2-yl)-6-methylphenyl]-4-methoxybenzamide
• CAS No: 1797217-19-6
• MF: C₂₃H₁₉N₃O₃
• MW: 385.415265321732
• CID: 5405370
• Update Time: 2025-06-08

N-[2-(3-hydroxyquinoxalin-2-yl)-6-methylphenyl]-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-Dihydro-3-oxo-2-quinoxalinyl)-6-methylphenyl]-4-methoxybenzamide
• N-[2-(3-hydroxyquinoxalin-2-yl)-6-methylphenyl]-4-methoxybenzamide

• Inchi： 1S/C23H19N3O3/c1-14-6-5-7-17(21-23(28)25-19-9-4-3-8-18(19)24-21)20(14)26-22(27)15-10-12-16(29-2)13-11-15/h3-13H,1-2H3,(H,25,28)(H,26,27)
• InChI Key： XGMWNQREQZWUMH-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C1C(=O)NC2=C(N=1)C=CC=C2)(=O)C1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[2-(3-hydroxyquinoxalin-2-yl)-6-methylphenyl]-4-methoxybenzamide

Introduction to N-[2-(3-hydroxyquinoxalin-2-yl-6-methylphenyl])-4-methoxybenzamide (CAS No. 1797217-19-6)

N-[2-(3-hydroxyquinoxalin-2-yl-6-methylphenyl])-4-methoxybenzamide, identified by its CAS number 1797217-19-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in academic and industrial settings.

The molecular structure of N-[2-(3-hydroxyquinoxalin-2-yl-6-methylphenyl])-4-methoxybenzamide incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a 3-hydroxyquinoxalin-2-yl moiety and a 4-methoxybenzamide group suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug design and development.

In recent years, there has been a growing interest in quinoxaline derivatives due to their diverse pharmacological effects. Quinoxalines are heterocyclic compounds that have been explored for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-[2-(3-hydroxyquinoxalin-2-yl-6-methylphenyl])-4-methoxybenzamide, particularly the hydroxyl group on the quinoxaline ring and the methoxy group on the benzamide moiety, enhances its potential as a lead compound for drug discovery.

The synthesis of N-[2-(3-hydroxyquinoxalin-2-yl-6-methylphenyl])-4-methoxybenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes the importance of purification methods, including column chromatography and recrystallization, to obtain the desired product in its crystalline form.

The pharmacological evaluation of N-[2-(3-hydroxyquinoxalin-2-yl-6-methylphenyl])-4-methoxybenzamide has revealed several intriguing findings. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes involved in cancer progression, such as kinases and proteases. Additionally, the compound has shown promise in modulating inflammatory pathways, which could make it a valuable candidate for treating chronic inflammatory diseases.

In vitro studies have highlighted the compound's ability to interact with specific biological targets, leading to altered cellular functions. For instance, its binding affinity for certain kinases has been found to be comparable to or even superior to existing therapeutic agents. This suggests that N-[2-(3-hydroxyquinoxalin-2-yl-6-methylphenyl))-4-methoxybenzamide could serve as a novel scaffold for developing next-generation drugs with improved efficacy and reduced side effects.

The role of computational chemistry in understanding the behavior of N-[2-(3-hydroxyquinoxalin-2-yl-6-methylphenyl))-4-methoxybenzamide cannot be overstated. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have provided valuable insights into its binding interactions with biological targets. These computational approaches have not only accelerated the drug discovery process but also helped in optimizing the molecular structure for enhanced pharmacological activity.

Epidemiological studies have also suggested that compounds with structural similarities to N-[2-(< strong >3-hydroxyquinoxalin-2-yl strong >)-6-methylphenyl])-< strong >4-methoxybenzamide strong > may have protective effects against certain diseases. While further research is needed to confirm these findings, they underscore the importance of exploring natural product-inspired molecules for drug development.

The future prospects of N-[2-(< strong >3-hydroxyquinoxalin-2-yl strong >)-6-methylphenyl))-< strong >4-methoxybenzamide strong > are promising, with ongoing clinical trials evaluating its efficacy in treating various diseases. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these preclinical findings into tangible therapeutic benefits for patients worldwide.

In conclusion, N-[2-(< strong >3-hydroxyquinoxalin-2-yl strong >)-6-methylphenyl))-< strong >4-methoxybenzamide strong > (CAS No. < strong >1797217-19-6 strong>) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, combined with promising pharmacological properties, positions it as a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play a crucial role in shaping the future of medicine.